Cas no 905680-95-7 (4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 905680-95-7
• MF: C₂₀H₂₃N₅O₄S
• MW: 429.49272274971
• CID: 6387267
• PubChem ID: 3314805
• Update Time: 2025-10-30

4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
• AKOS024586771
• 905680-95-7
• 4-(N,N-dipropylsulfamoyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-(dipropylsulfamoyl)-N-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(dipropylsulfamoyl)-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)benzamide
• F0608-0965
• Benzamide, 4-[(dipropylamino)sulfonyl]-N-[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C20H23N5O4S/c1-3-12-25(13-4-2)30(27,28)17-9-7-15(8-10-17)18(26)22-20-24-23-19(29-20)16-6-5-11-21-14-16/h5-11,14H,3-4,12-13H2,1-2H3,(H,22,24,26)
• InChI Key： VWHKBGLRONSCIR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CN=C2)O1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 429.14707541g/mol
• Monoisotopic Mass: 429.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 905680-95-7)

4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its Chemical Abstracts Service number 905680-95-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development. The presence of multiple functional groups, including a dipropylsulfamoyl moiety and a pyridin-3-yl substituent, alongside a 1,3,4-oxadiazole core, contributes to its unique chemical properties and reactivity.

The 1,3,4-oxadiazole ring is a heterocyclic structure that is widely recognized for its role in various bioactive molecules. Its stability and ability to participate in hydrogen bonding make it an attractive scaffold for drug design. In particular, the 5-(pyridin-3-yl) group introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors, enhancing the compound's pharmacological potential. The dipropylsulfamoyl group further modifies the electronic properties of the molecule, influencing its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have indicated that the combination of the 1,3,4-oxadiazole core with the pyridin-3-yl substituent may enhance binding to specific enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary findings suggesting promising activity in preclinical models.

The dipropylsulfamoyl moiety has also been studied for its ability to modulate protein-protein interactions. By serving as a hinge binder, this group can disrupt or stabilize interactions between key proteins in cellular signaling pathways. This property makes it particularly interesting for developing drugs that target complex diseases such as cancer and neurodegenerative disorders. Current research is focused on identifying which pathways are most affected by this compound and how it can be optimized for therapeutic use.

In terms of synthetic chemistry, the preparation of 4-(dipropylsulfamoyl)-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the 1,3,4-oxadiazole ring through cyclocondensation reactions. Subsequent steps involve introducing the pyridin-3-yl group via nucleophilic substitution or metal-catalyzed coupling reactions. Finally, the attachment of the dipropylsulfamoyl group is achieved through sulfonation and amidation processes. Advanced synthetic techniques such as flow chemistry have been explored to improve yield and purity.

The pharmacokinetic properties of this compound are also under investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) profile to determine its suitability for clinical development. Initial studies suggest that modifications to the structure could enhance oral bioavailability and reduce metabolic clearance. This is crucial for developing a drug that can be administered orally and maintain therapeutic levels in the bloodstream.

One of the most exciting areas of research involves exploring the compound's potential as an inhibitor of enzyme targets associated with metabolic diseases. The structural features of 4-(dipropylsulfamoyl)-N-5-(pyridin-3-y l)-1,3,4-oxadiazol -2 -y lbenzamide make it a candidate for targeting enzymes such as AMPK and PPARδ, which play key roles in regulating glucose metabolism and fatty acid oxidation. Preclinical studies have shown that similar compounds can modulate these pathways effectively.

Furthermore, the compound's ability to cross the blood-brain barrier has been examined in recent studies. This is particularly relevant for developing treatments for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The presence of lipophilic groups like the pyridin -3 -y l moiety facilitates penetration into neural tissues, making it a promising candidate for CNS drug development.

In conclusion,4-(dipropylsulfamoyl)-N -5 -( pyridin -3 -y l ) -1 , 3 , 4 - ox adiaz ol -2 - y lbenzamide ( CAS No . 905680 -95 -7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Ongoing research continues to uncover new therapeutic applications and optimize its synthetic pathways for efficient production. As our understanding of biological targets improves,this compound holds great promise for addressing various diseases through targeted molecular interactions.